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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O), a compound recognized for its strong

oxidizing properties. This document outlines its molecular weight and density, supported by

detailed experimental protocols for their determination, catering to the needs of researchers

and professionals in scientific fields.

Core Physicochemical Data
The essential quantitative properties of sodium dichromate dihydrate are summarized below.

These values are critical for stoichiometric calculations, formulation development, and safety

protocols.

Property Value Units

Molecular Weight 298.00 g/mol

Density 2.35 g/cm³ (at 20°C)

Bulk Density ~1200 kg/m ³

Note: The data presented is compiled from various chemical suppliers and databases.[1][2][3]
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Experimental Determination Protocols
Accurate determination of molecular weight and density is fundamental in chemical analysis.

The following sections detail standardized methodologies for these measurements.

Determination of Molecular Weight via Gravimetric
Analysis of Hydrate
The molecular weight of a hydrate is experimentally verified by determining the number of

water molecules of hydration. This is achieved through gravimetric analysis, which involves

heating the hydrate to remove the water and measuring the mass difference.

Methodology:

Preparation: A clean, dry porcelain crucible and its cover are heated to a constant weight to

remove any moisture. This is achieved by heating strongly for 10-15 minutes, cooling to

room temperature in a desiccator, and weighing. The process is repeated until two

consecutive weighings are within a negligible margin (e.g., ±0.005 g).[4]

Sample Measurement: A precisely weighed sample of sodium dichromate dihydrate
(approximately 1-2 g) is placed into the pre-weighed crucible. The total mass of the crucible,

cover, and hydrate is recorded.[5]

Dehydration: The crucible containing the sample is heated gently at first, with the cover

slightly ajar to allow water vapor to escape. The heating is then intensified for a sustained

period to ensure complete dehydration. The color of the compound may change from

orange-red to a different hue, indicating the formation of the anhydrous salt.

Cooling and Weighing: After heating, the crucible is cooled to room temperature in a

desiccator to prevent reabsorption of atmospheric moisture. The mass of the crucible, cover,

and the remaining anhydrous sodium dichromate is recorded.

Constant Weight: The heating, cooling, and weighing cycle is repeated until a constant mass

is achieved, confirming that all water of hydration has been removed.[4]

Calculation:
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Mass of water lost = (Mass of crucible + hydrate) - (Mass of crucible + anhydrous salt).

Moles of water = Mass of water lost / Molar mass of H₂O (18.015 g/mol ).

Mass of anhydrous Na₂Cr₂O₇ = (Mass of crucible + anhydrous salt) - (Mass of empty

crucible).

Moles of anhydrous Na₂Cr₂O₇ = Mass of anhydrous Na₂Cr₂O₇ / Molar mass of Na₂Cr₂O₇

(261.97 g/mol ).

The ratio of moles of water to moles of anhydrous salt determines the number of water

molecules in the hydrate's formula, thus confirming its molecular weight.

Determination of Density by Gas Pycnometry
Gas pycnometry is a precise method for determining the true density of a solid powder,

excluding the volume of any pores or voids.[6]

Methodology:

Calibration: The instrument, a gas pycnometer, is calibrated using a standard sphere of a

known, precise volume. Helium is typically used as the analysis gas due to its small atomic

size, which allows it to penetrate small pores.

Sample Preparation: A known mass of the sodium dichromate dihydrate sample is

accurately weighed and placed into the sample cell of the pycnometer.

Measurement: The analysis involves pressurizing the sample chamber with helium and then

expanding the gas into a second, calibrated reference chamber. The pressure difference

between the initial and final states is measured.

Volume Calculation: Using the principles of the ideal gas law (Boyle's Law), the instrument

calculates the volume of the solid sample by measuring the volume of gas it displaces.

Density Calculation: The density is calculated by dividing the sample's mass by the volume

determined by the pycnometer. The measurement is typically repeated several times to

ensure accuracy and reproducibility.
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Visualized Workflows and Relationships
To further clarify the experimental and logical processes, the following diagrams are provided.
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Preparation

Measurement

Calculation

Weigh empty pycnometer (m1)

Add solid sample to pycnometer

Weigh pycnometer with sample (m2)

Place pycnometer in instrument

Calculate sample mass (m = m2 - m1)

Run gas displacement analysis

Record displaced volume (V)

Calculate Density (ρ = m / V)
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Anhydrous Sodium Dichromate
(Na₂Cr₂O₇)

MW = 261.97 g/mol

Sodium Dichromate Dihydrate
(Na₂Cr₂O₇·2H₂O)

MW = 298.00 g/mol

+

Two Water Molecules
(2 * H₂O)

MW = 2 * 18.015 = 36.03 g/mol

+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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